sodium 2-(hydroxymethyl)benzene-1-sulfonate
Overview
Description
Sodium 2-(hydroxymethyl)benzene-1-sulfonate is a chemical compound with the CAS Number: 31910-67-5 . It has a molecular weight of 210.19 . The IUPAC name for this compound is sodium 2-(hydroxymethyl)benzenesulfonate .
Molecular Structure Analysis
The InChI code for sodium 2-(hydroxymethyl)benzene-1-sulfonate is 1S/C7H8O4S.Na/c8-5-6-3-1-2-4-7(6)12(9,10)11;/h1-4,8H,5H2,(H,9,10,11);/q;+1/p-1 . This indicates that the compound contains a benzene ring with a hydroxymethyl group and a sulfonate group attached to it, and a sodium ion is associated with the sulfonate group.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 2-(hydroxymethyl)benzene-1-sulfonate involves the reaction of 2-hydroxymethylbenzenesulfonic acid with sodium hydroxide.", "Starting Materials": [ "2-hydroxymethylbenzenesulfonic acid", "Sodium hydroxide" ], "Reaction": [ "Dissolve 2-hydroxymethylbenzenesulfonic acid in water", "Add sodium hydroxide to the solution", "Heat the mixture to 80-90°C for 2-3 hours", "Cool the mixture and filter the precipitate", "Wash the precipitate with water and dry it to obtain sodium 2-(hydroxymethyl)benzene-1-sulfonate" ] } | |
CAS RN |
31910-67-5 |
Product Name |
sodium 2-(hydroxymethyl)benzene-1-sulfonate |
Molecular Formula |
C7H7NaO4S |
Molecular Weight |
210.2 |
Purity |
0 |
Origin of Product |
United States |
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